1-(2-Methoxybenzoyl)-4-(phenylsulfonyl)piperazine
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Overview
Description
1-(2-Methoxybenzoyl)-4-(phenylsulfonyl)piperazine, also known as MBPSP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MBPSP belongs to the class of piperazine derivatives, which have been found to exhibit various biological activities, including antitumor, anti-inflammatory, and analgesic properties.
Mechanism of Action
The mechanism of action of 1-(2-Methoxybenzoyl)-4-(phenylsulfonyl)piperazine involves its interaction with various cellular components, including proteins and enzymes. This compound has been found to inhibit the activity of histone deacetylases, leading to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. Additionally, this compound has been found to inhibit the activity of matrix metalloproteinases, which are enzymes involved in tumor invasion and metastasis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its mechanism of action. Studies have shown that this compound can induce apoptosis in cancer cells, leading to their death. Additionally, this compound has been found to inhibit the growth and proliferation of cancer cells, indicating its potential as a chemotherapeutic agent. This compound has also been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related conditions.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-(2-Methoxybenzoyl)-4-(phenylsulfonyl)piperazine for lab experiments is its relatively simple and efficient synthesis method. Additionally, this compound has been found to exhibit various biological activities, making it a promising candidate for further research. However, one of the limitations of this compound is its potential toxicity, which requires further investigation.
Future Directions
There are several future directions for the research on 1-(2-Methoxybenzoyl)-4-(phenylsulfonyl)piperazine. One of the potential applications of this compound is its use as a chemotherapeutic agent for the treatment of various cancers. Additionally, this compound may have potential as a treatment for various inflammatory and pain-related conditions. Further research is needed to investigate the potential toxicity of this compound and its effects on normal cells. Additionally, the development of more efficient synthesis methods for this compound may facilitate its use in further research.
Synthesis Methods
The synthesis of 1-(2-Methoxybenzoyl)-4-(phenylsulfonyl)piperazine involves the reaction of 1-(2-methoxybenzoyl)piperazine with phenylsulfonyl chloride in the presence of a base such as triethylamine. The reaction occurs at room temperature and yields this compound as a white solid. This method is relatively simple and efficient, making this compound a promising candidate for further research.
Scientific Research Applications
1-(2-Methoxybenzoyl)-4-(phenylsulfonyl)piperazine has been found to exhibit various biological activities in scientific research. One of the most significant applications of this compound is its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells, leading to their death. Additionally, this compound has been found to inhibit the growth and proliferation of cancer cells, indicating its potential as a chemotherapeutic agent.
properties
CAS RN |
5937-13-3 |
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Molecular Formula |
C18H20N2O4S |
Molecular Weight |
360.4 g/mol |
IUPAC Name |
[4-(benzenesulfonyl)piperazin-1-yl]-(2-methoxyphenyl)methanone |
InChI |
InChI=1S/C18H20N2O4S/c1-24-17-10-6-5-9-16(17)18(21)19-11-13-20(14-12-19)25(22,23)15-7-3-2-4-8-15/h2-10H,11-14H2,1H3 |
InChI Key |
GPJYREUXKGYKBQ-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3 |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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